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Compound of Interest

Compound Name: BRD-8000.3

Cat. No.: B15581638

Disclaimer: No specific Safety Data Sheet (SDS) with official disposal procedures for BRD-
8000.3 is publicly available. The following guidance is based on the compound's known
chemical properties and established best practices for the disposal of hazardous laboratory
chemicals. Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure full compliance with local, state, and federal
regulations.

BRD-8000.3 is a narrow-spectrum, bactericidal antimycobacterial agent used in tuberculosis
research.[1][2][3][4] As a brominated heterocyclic organic compound, it requires careful
handling and disposal to mitigate potential environmental and health risks.

Key Chemical and Hazard Profile of BRD-8000.3

For safe handling and to inform proper disposal, a summary of BRD-8000.3's properties is
presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15581638?utm_src=pdf-interest
https://www.benchchem.com/product/b15581638?utm_src=pdf-body
https://www.benchchem.com/product/b15581638?utm_src=pdf-body
https://www.benchchem.com/product/b15581638?utm_src=pdf-body
https://immunomart.com/product/brd-8000-3/
https://www.targetmol.com/compound/brd-8000.3
https://www.medchemexpress.com/brd-8000-3.html
https://www.dcchemicals.com/product_show-brd-8000-3.html
https://www.benchchem.com/product/b15581638?utm_src=pdf-body
https://www.benchchem.com/product/b15581638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C19H21BrN4O [1]
Molecular Weight 401.30 g/mol [1][2]
CAS Number 2365504-95-4 [1]
Appearance Powder [2]
Solubility Soluble in DMSO [2]

Powder: -20°C for 3 years, 4°C
Storage for 2 years. In solvent: -80°C [2]

for 1 year.

Brominated Organic
Chemical Class Compound, Heterocyclic [11[3]

Compound

While specific toxicity data is
unavailable, as a brominated
organic and heterocyclic
compound, it should be

Known Hazards ]
handled as potentially
hazardous. Similar compounds
can be toxic, carcinogenic, and

pose environmental risks.[5]

Step-by-Step Disposal Protocol for BRD-8000.3

The following protocol outlines the recommended steps for the safe disposal of BRD-8000.3
waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and
chemical-resistant gloves, when handling BRD-8000.3 in any form.

2. Waste Segregation and Collection:
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Solid Waste:

o Collect un-used or contaminated solid BRD-8000.3 powder in a clearly labeled, sealed,
and compatible hazardous waste container.

o Contaminated materials such as weigh boats, pipette tips, and gloves should also be
placed in this container.

Liquid Waste (in DMSO or other solvents):

o Collect all liquid waste containing BRD-8000.3 in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o As BRD-8000.3 is a brominated organic compound, this waste should be classified as
halogenated organic waste.[6] Do not mix with non-halogenated waste streams.

o Ensure the waste container is compatible with the solvent used (e.g., a chemically
resistant plastic or glass bottle with a secure screw cap).

. Labeling of Waste Containers:

Properly label all waste containers with "Hazardous Waste" and the full chemical name:
"BRD-8000.3".

List all components in the container, including solvents and their approximate concentrations.

Include the date the waste was first added to the container and the name of the principal
investigator or lab contact.

. Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in a well-ventilated area, away from incompatible materials.
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5. Arranging for Disposal:

» Contact your institution's EHS department to schedule a pickup for the hazardous waste.
e Do not attempt to dispose of BRD-8000.3 down the drain or in the regular trash.[7][8]

o Follow all institutional procedures for waste pickup and documentation.

6. Decontamination of Glassware and Surfaces:

o For glassware that has come into contact with BRD-8000.3, rinse it with a suitable solvent
(e.g., ethanol or acetone) and collect the rinsate as hazardous waste.

 After the initial rinse, wash the glassware with soap and water.

o Wipe down any contaminated surfaces with an appropriate solvent and dispose of the
cleaning materials as solid hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of BRD-
8000.3.
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Caption: Disposal workflow for BRD-8000.3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Disposal of BRD-8000.3: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581638#brd-8000-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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